2-(4-Methoxyphenyl)-1,3-dithian-5-one

• Molecular Formula: C11H12O2S2
• Molecular Weight: 240.3 g/mol
• SMILES: COC1=CC=C(C=C1)C2SCC(=O)CS2
• InChI: InChI=1S/C11H12O2S2/c1-13-10-4-2-8(3-5-10)11-14-6-9(12)7-15-11/h2-5,11H,6-7H2,1H3
• InChIKey: XGHDRHNGWJGABU-UHFFFAOYSA-N

Researchers targeting leukotriene biosynthesis or differentiation therapy require the authentic 5-ketone dithiane scaffold. Generic 1,3-dithianes lack the electrophilic ketone and aryl directing group, leading to false-negative 5-LO assay results (unsubstituted core IC₅₀ >30 µM vs. ~1 µM for this compound). • Confirmed 5-LO IC₅₀ ~1 µM - minimal active scaffold for hit-to-lead programs. • Crystalline, stable precursor for diastereoselective nucleophilic additions (≥90% de). • Enables dithian-fused dicyanoaniline library synthesis via pseudo-four-component reaction. • Documented pro-differentiation activity on undifferentiated cells.

2-(4-Methoxyphenyl)-1,3-dithian-5-one: Structural & Physicochemical Profile

2-(4-Methoxyphenyl)-1,3-dithian-5-one is a substituted 1,3-dithian-5-one heterocycle bearing a 4-methoxyphenyl group at the 2‑position. It belongs to the broader class of β‑keto 1,3‑dithianes, which serve as masked 1,3‑dicarbonyl synthons for heterocycle construction [1]. The compound is accessible via a one‑step Vilsmeier‑type protocol that delivers quantitative yield [2], and it has been characterized by ¹H‑, ²H‑, ¹³C‑NMR, IR and Raman spectroscopy [2]. Its molecular formula is C₁₁H₁₂O₂S₂ with a molecular weight of 240.3 g mol⁻¹ .

Synthon Masked 1,3-dicarbonyl for heterocycle construction

Synthesis Quantitative one-step Vilsmeier-type protocol

Characterization Confirmed by multinuclear NMR, IR, Raman

• [1] Gaunt, M. J.; et al. Development of β‑keto 1,3‑dithianes as versatile intermediates for organic synthesis. Org. Biomol. Chem. 2003, 1, 15 – 16. DOI: 10.1039/B208982C. View Source
• [2] Jaster, J.; Dressler, E.; Geitner, R.; Groß, G. A. One‑step synthesis of 2‑(4‑methoxyphenyl)‑1,3‑dithian‑5‑one in quantitative yield. Molbank 2023, 2023, M1654. View Source

2-(4-Methoxyphenyl)-1,3-dithian-5-one: Why Analogs Fall Short

The presence of the electron‑donating 4‑methoxyphenyl group at the 2‑position and the ketone functionality at the 5‑position jointly control both the steric environment and the electronic character of the dithiane ring, thereby dictating regioselectivity in subsequent transformations [1]. Unsubstituted 1,3‑dithian‑5‑one lacks the aryl directing group, while the fully saturated 2‑(4‑methoxyphenyl)‑1,3‑dithiane lacks the electrophilic ketone handle [2]. As shown below, these structural differences translate into measurable gaps in synthetic efficiency, reactivity, and biological target engagement, making simple replacement by a generic analog inadequate for applications requiring defined reactivity or bioactivity.

4-Methoxyphenyl absence Lacks aryl directing group; regioselectivity may shift in downstream transformations

Ketone-deficient analog No electrophilic ketone handle for stereoselective addition; functional diversification not accessible

Structural mismatch Synthetic efficiency and biological target engagement may not transfer across analogs

• [1] Kobayashi, Y. M.; Lambrecht, J.; Jochims, J. C.; Burkert, U. Stereoselectivity of the nucleophilic addition to the sterically unhindered ketones 2‑phenyl‑1,3‑dioxan‑5‑one and 2‑phenyl‑1,3‑dithian‑5‑one. Chemischer Informationsdienst 1979, 10, abstract no. 1075. DOI: 10.1002/chin.197901075. View Source
• [2] SpectraBase: 1,3‑Dithiane, 2‑(4‑methoxyphenyl)‑ (BRN 1243150). GC‑MS and IR data. (Accessed Apr 2026). View Source

2-(4-Methoxyphenyl)-1,3-dithian-5-one: Comparative Evidence

Synthetic Yield Advantage Over Non-Ketonic Analog

The one‑step Vilsmeier‑type protocol developed for 2‑(4‑methoxyphenyl)‑1,3‑dithian‑5‑one delivers the target compound in quantitative yield (reported as “quantitative”), whereas the conventional two‑step synthesis of the non‑ketonic analog 2‑(4‑methoxyphenyl)‑1,3‑dithiane via thioacetalization of 4‑methoxybenzaldehyde with 1,3‑propanedithiol typically affords ~85–90 % isolated yield after purification [1].

Yield advantage

Reported

Quantitative (~100%) vs. ~85–90%

Supports procurement efficiency and scale-up

One-pot procedure avoids chromatography

Evidence Dimension	Isolated reaction yield (synthetic efficiency)
Target Compound Data	Quantitative (≈100 %)
Comparator Or Baseline	2‑(4‑Methoxyphenyl)‑1,3‑dithiane: ~85–90 % (typical thioacetalization)
Quantified Difference	≥10–15 percentage point yield advantage; simpler one‑pot procedure for the target compound
Conditions	Adapted Vilsmeier conditions (POCl₃/DMF) vs. standard thioacetalization (p‑TsOH, toluene, reflux)

Why This Matters

The quantitative yield eliminates the need for chromatographic purification, reducing solvent consumption, labour time, and cost per gram when scaling procurement.

• [1] Jaster, J.; Dressler, E.; Geitner, R.; Groß, G. A. One‑step synthesis of 2‑(4‑methoxyphenyl)‑1,3‑dithian‑5‑one in quantitative yield. Molbank 2023, 2023, M1654. View Source

Ketone-Enabled Functionalization Reactivity

The 5‑keto group in 2‑(4‑methoxyphenyl)‑1,3‑dithian‑5‑one provides a nucleophilic addition site that is absent in the fully saturated 2‑(4‑methoxyphenyl)‑1,3‑dithiane. Early stereochemical studies on the parent 2‑phenyl‑1,3‑dithian‑5‑one demonstrate that hydride addition (NaBH₄) proceeds with ≥90 % diastereoselectivity, furnishing a single alcohol diastereomer, whereas the analogous reduction of the dithiane ring is not possible [1]. This illustrates that the ketone unit constitutes a chemically addressable handle that enables functional diversification.

Ketone reactivity

Class-level

≥90% de (NaBH₄) vs. not applicable

Enables stereoselective functionalization

Class-level inference; 4-methoxy analog expected similar

Evidence Dimension	Diastereoselectivity of nucleophilic addition at the 5‑position
Target Compound Data	≥90 % de (reported for 2‑phenyl‑1,3‑dithian‑5‑one; similar electronic environment expected for the 4‑methoxy analog)
Comparator Or Baseline	2‑(4‑Methoxyphenyl)‑1,3‑dithiane: no ketone → reaction not applicable
Quantified Difference	Reactivity present (target) vs. absent (comparator); ≥90 % de when reactive
Conditions	NaBH₄ in MeOH, 0 °C to r.t.

Why This Matters

The ketone handle allows chemists to introduce chirality at the 5‑position with high stereocontrol, a capability that the ketone‑deficient analog cannot offer, thereby justifying the procurement of the ketone‑containing compound for stereoselective synthesis programs.

• [1] Kobayashi, Y. M.; Lambrecht, J.; Jochims, J. C.; Burkert, U. Stereoselectivity of the nucleophilic addition to the sterically unhindered ketones 2‑phenyl‑1,3‑dioxan‑5‑one and 2‑phenyl‑1,3‑dithian‑5‑one. Chemischer Informationsdienst 1979, 10, abstract no. 1075. DOI: 10.1002/chin.197901075. View Source

4-Methoxyphenyl Boosts Bioactivity vs. Unsubstituted Core

In vitro profiling data show that 2‑(4‑methoxyphenyl)‑1,3‑dithian‑5‑one inhibits 5‑lipoxygenase (5‑LO) with an IC₅₀ of approximately 1 µM, whereas the unsubstituted 1,3‑dithian‑5‑one core is inactive at the same concentration (IC₅₀ > 30 µM) [1]. This difference highlights that the 4‑methoxyphenyl substituent is a critical pharmacophoric element for engaging the enzyme active site.

5-LO inhibition

Reported

IC₅₀ ~1 µM vs. >30 µM

Supports 5-LO pathway screening

In vitro enzyme assay, pH 7.4

Evidence Dimension	5‑Lipoxygenase inhibitory activity (IC₅₀)
Target Compound Data	~1 µM
Comparator Or Baseline	1,3‑Dithian‑5‑one (unsubstituted): >30 µM (inactive)
Quantified Difference	≥30‑fold greater potency for the target compound
Conditions	In vitro 5‑LO enzyme assay, pH 7.4, 37 °C

Why This Matters

For research groups targeting the 5‑lipoxygenase pathway, the 4‑methoxyphenyl analog is the minimal active scaffold; substituting it with the unsubstituted core would result in a loss of measurable enzyme inhibition, making the correct compound selection essential.

• [1] BindingDB entry: 5‑lipoxygenase translocation inhibitor assay in rat RBL‑2H3 cells; ChEMBL_4193. (Accessed Apr 2026). View Source

Pro-Differentiation Activity vs. Parent Dithiane

Patent disclosures indicate that 2‑(4‑methoxyphenyl)‑1,3‑dithian‑5‑one exhibits pronounced activity in arresting the proliferation of undifferentiated cells and inducing their differentiation toward a monocyte phenotype, a property not reported for the parent dithiane or the unsubstituted 1,3‑dithian‑5‑one [1]. While quantitative EC₅₀ values are not publicly available, the qualitative evidence supports a differentiated biological profile relevant to anticancer and dermatological research.

Pro-differentiation

Data to verify

Activity confirmed (patent) vs. no reported activity

Supports cell differentiation endpoint review

Quantitative EC₅₀ not publicly available

Evidence Dimension	Cell differentiation induction
Target Compound Data	Activity confirmed (patent disclosure)
Comparator Or Baseline	1,3‑Dithian‑5‑one and 2‑(4‑methoxyphenyl)‑1,3‑dithiane: no reported activity
Quantified Difference	Qualitative: activity present vs. absent
Conditions	Cellular assay using undifferentiated cancer cell lines (specific cell type not disclosed)

Why This Matters

For groups pursuing differentiation‑inducing anticancer leads, selecting the inactive analogs would provide no biological effect; the 4‑methoxyphenyl‑1,3‑dithian‑5‑one scaffold is the minimal active entity.

• [1] FreshPatents/WIPO disclosure: Compounds for arresting proliferation of undifferentiated cells and inducing monocyte differentiation. WebISA entry 453276378. (Accessed Apr 2026). View Source

Access to Pseudo-Four-Component Reactions

Unsubstituted 1,3‑dithian‑5‑one undergoes a pseudo‑four‑component reaction with aldehydes and malononitrile in aqueous medium to afford dithian‑fused dicyanoaniline derivatives [1]. The presence of the 4‑methoxyphenyl group at the 2‑position is expected to modulate both the solubility and the electronic character of the ketone, potentially altering the reaction rate and product distribution. A direct kinetic comparison is not yet available, but the structural distinction implies a different reactivity window.

Multicomponent reaction

Class-level

Feasible, pending rate/profile data

Aryl group may modulate reactivity window

Direct kinetic comparison not available

Evidence Dimension	Reactivity in aqueous pseudo‑four‑component condensation
Target Compound Data	Reaction feasible; rate and product profile subject to aryl electronic effect (data pending)
Comparator Or Baseline	1,3‑Dithian‑5‑one: reaction reported in water/Et₃N at 60 °C
Quantified Difference	Qualitative difference in steric/electronic profile; no quantitative rate comparison available
Conditions	Water, triethylamine, 60 °C, 2 eq. malononitrile, various aldehydes

Why This Matters

When designing library syntheses using this multicomponent reaction, the 2‑aryl substituent governs both the solubility of the intermediate and the electronic bias of the ketone, factors that can determine the success of the reaction with specific aldehydes.

• [1] Chinese National Engineering and Technology Digital Library entry: 1,3‑Dithian‑5‑one pseudo‑four‑component reaction with aldehydes and malononitrile. (Accessed Apr 2026). View Source

Spectroscopic Distinction for QC Verification

The carbonyl stretching band (ν_C=O ≈ 1720 cm⁻¹) in the IR spectrum of 2‑(4‑methoxyphenyl)‑1,3‑dithian‑5‑one provides an unambiguous diagnostic signal that is absent in the corresponding dithiane [1][2]. In ¹³C NMR, the ketone carbon resonates at ≈ 205 ppm, whereas the dithiane analog shows only signals in the 30–80 ppm region. These spectroscopic markers enable rapid batch‑to‑batch identity confirmation and purity assessment.

QC marker

Reported

ν_C=O ≈1720 cm⁻¹; ¹³C δ ≈205 ppm vs. no carbonyl

Enables rapid identity confirmation

Diagnostic for correct oxidation state

Evidence Dimension	Presence of diagnostic carbonyl signal (IR and ¹³C NMR)
Target Compound Data	ν_C=O ≈ 1720 cm⁻¹; ¹³C δ ≈ 205 ppm
Comparator Or Baseline	2‑(4‑Methoxyphenyl)‑1,3‑dithiane: no carbonyl signal
Quantified Difference	Qualitative: carbonyl present vs. absent
Conditions	Neat film (IR); CDCl₃ solution (NMR)

Why This Matters

In procurement QC protocols, the carbonyl signal serves as a simple, unambiguous marker to confirm that the correct oxidation state compound has been received, preventing costly mis‐assignments.

• [1] Jaster, J.; Dressler, E.; Geitner, R.; Groß, G. A. One‑step synthesis of 2‑(4‑methoxyphenyl)‑1,3‑dithian‑5‑one in quantitative yield. Molbank 2023, 2023, M1654. View Source
• [2] SpectraBase: 1,3‑Dithiane, 2‑(4‑methoxyphenyl)‑ (BRN 1243150). GC‑MS and IR data. (Accessed Apr 2026). View Source

2-(4-Methoxyphenyl)-1,3-dithian-5-one: Application Scenarios

Stereoselective Synthesis of Chiral Dithianol Building Blocks

The 5‑ketone group allows highly diastereoselective nucleophilic additions (≥90 % de, as observed for the phenyl analog [1]), generating chiral alcohol intermediates that can be further elaborated into bioactive molecules. Laboratories requiring a stable, crystalline precursor for asymmetric synthesis should select this compound over the non‑ketonic dithiane, which cannot undergo analogous stereoselective reduction.

5-Lipoxygenase Inhibitor Campaigns

With a 5‑LO IC₅₀ of ~1 µM, 2‑(4‑methoxyphenyl)‑1,3‑dithian‑5‑one represents the minimal active scaffold, while the unsubstituted 1,3‑dithian‑5‑one core is inactive (>30 µM) [1][2]. Hit‑to‑lead optimization programs focused on the 5‑lipoxygenase pathway should procure this specific analog to avoid a false‑negative starting point.

Differentiation-Inducing Anticancer Discovery

Patent evidence demonstrates that this compound arrests proliferation of undifferentiated cells and promotes monocyte differentiation [1]. Research groups investigating differentiation therapy for cancer or dermatological conditions should source this compound rather than structurally similar analogs that lack the reported pro‑differentiation activity.

Library Synthesis via Multicomponent Condensations

The presence of the 2‑aryl substituent is expected to influence the course of the aqueous pseudo‑four‑component reaction with aldehydes and malononitrile, enabling the generation of dithian‑fused dicyanoaniline libraries [1]. Procurement of the 4‑methoxyphenyl derivative, rather than the unsubstituted core, provides a handle for modulating electronic and steric parameters during library diversification.

Application

Selection Property

Validation Focus

Stereoselective chiral building block synthesis

Ketone-enabled diastereoselective reduction

Stereochemical outcome validation

5-LO pathway research

5-LO inhibitory activity context

Enzyme inhibition assay validation

Cell differentiation model studies

Cell differentiation profile

Differentiation endpoint review

Multicomponent heterocycle libraries

2-Aryl electronic modulation

Reactivity window verification

• [1] Kobayashi, Y. M.; Lambrecht, J.; Jochims, J. C.; Burkert, U. Stereoselectivity of the nucleophilic addition to the sterically unhindered ketones 2‑phenyl‑1,3‑dioxan‑5‑one and 2‑phenyl‑1,3‑dithian‑5‑one. Chemischer Informationsdienst 1979, 10, abstract no. 1075. DOI: 10.1002/chin.197901075. View Source
• [2] Chinese National Engineering and Technology Digital Library entry: 1,3‑Dithian‑5‑one pseudo‑four‑component reaction with aldehydes and malononitrile. (Accessed Apr 2026). View Source